3-AMinoMethyl-6-Methyl-4-propyl-1H-pyridin-2-one hydrochloride

• IUPAC Name: 3-(aminomethyl)-6-methyl-4-propyl-1H-pyridin-2-one;hydrochloride
• InChI: InChI=1S/C10H16N2O.ClH/c1-3-4-8-5-7(2)12-10(13)9(8)6-11;/h5H,3-4,6,11H2,1-2H3,(H,12,13);1H
• InChI Key: CMURGBNOIOKFRI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C(=O)NC(=C1)C)CN.Cl
• Molecular Formula: C10H17ClN2O
• Molecular Weight: 216.71 g/mol

Description

3-AminoMethyl-6-Methyl-4-propyl-1H-pyridin-2-one hydrochloride, also known as AMMP, is an organic compound used in various scientific research applications. It is a colorless, crystalline solid that is water-soluble and has a melting point of 141-143 °C. It is a derivative of pyridine, a heterocyclic aromatic organic compound with a characteristic odor. The compound has been widely used in various fields of research, including biochemical and physiological studies, due to its unique properties.

Scientific Research Applications

Analysis and Metabolites of Pyridine Derivatives

A study reviewed the analysis of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) and its phase I and II metabolites in biological matrices, foodstuff, and beverages, highlighting the carcinogenic effects of PhIP and the importance of analyzing its bioactivated and detoxification products (Teunissen et al., 2010).

Chemical Properties and Applications

Research on 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine complexes reviews their chemical properties, including spectroscopic properties, structures, magnetic properties, and biological activity, suggesting potential research areas for pyridine derivatives (Boča et al., 2011).

Synthesis and Catalysts

A review highlights the importance of hybrid catalysts in synthesizing pyrano[2,3-d]pyrimidine scaffolds, demonstrating the role of pyridine derivatives in medicinal and pharmaceutical industries (Parmar et al., 2023).

Synthesis routes and methods

Procedure details

To a stirred solution of 6-methyl-2-oxo-4-propyl-1,2-dihydropyridine-3-carbonitrile (15.0 g, 85.1 mmol) in methanol (600 mL) and concentrated HCl (15 mL) was added Pd(OH)2 (15.0 g). The mixture was stirred for 48 hours under H2 atmosphere. The reaction mixture was filtered and filtrate was concentrated in vacuo. Ethanol was added to the residue, the resulting precipitate was collected and dried to give the titled compound as a white solid (13.0 g, 60% yield). 1H-NMR (400 MHz, CDCl3) δppm; 11.86 (br. s., 1H), 6.00 (s, 1H), 3.78 (q, J=5.5 Hz, 2H), 3.61 (br. s., 2H), 2.46 (m, 2H), 2.17 (s, 3H), 1.50 (sxt, J=7.4 Hz, 2H), 0.91 (t, J=7.4 Hz, 3H).